Cas no 1706276-00-7 (7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane)

• Product Name: 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane
• CAS No: 1706276-00-7
• MF: C₂₀H₂₀FN₃OS
• MW: 369.455706596375
• CID: 5366050
• PubChem ID: 90630198
• Update Time: 2025-06-20

7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-Fluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl](2-methylimidazo[1,2-a]pyridin-3-yl)methanone
• AKOS025103665
• 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane
• (7-(2-fluorophenyl)-1,4-thiazepan-4-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone
• 1706276-00-7
• F6481-1387
• [7-(2-fluorophenyl)-1,4-thiazepan-4-yl]-(2-methylimidazo[1,2-a]pyridin-3-yl)methanone

• Inchi： 1S/C20H20FN3OS/c1-14-19(24-10-5-4-8-18(24)22-14)20(25)23-11-9-17(26-13-12-23)15-6-2-3-7-16(15)21/h2-8,10,17H,9,11-13H2,1H3
• InChI Key： NATVXHXPNYJGCX-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2=C(C)N=C3C=CC=CN23)=O)CCC1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 369.13111161g/mol
• Monoisotopic Mass: 369.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1706276-00-7 and Product Name: 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane

The compound identified by the CAS number 1706276-00-7 and the product name 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the thiazepane class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 2-fluorophenyl group and a 2-methylimidazo[1,2-a]pyridine-3-carbonyl moiety contributes to its distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological effects and synthetic flexibility. Thiazepane derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The compound under discussion incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

The 7-(2-fluorophenyl) substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic properties of the compound. Fluorine atoms are frequently introduced into drug molecules to improve metabolic stability, lipophilicity, and receptor binding affinity. This modification has been successfully employed in numerous marketed drugs, highlighting its importance in medicinal chemistry. The 2-methylimidazo[1,2-a]pyridine-3-carbonyl part of the molecule further contributes to its pharmacological profile by providing a rigid scaffold that can interact with biological targets effectively.

Recent studies have demonstrated that thiazepane derivatives exhibit a wide range of biological activities. For instance, some analogs have shown potent inhibitory effects on enzymes such as carbonic anhydrase and phosphodiesterases. These enzymes are involved in various physiological processes and are often targeted in the treatment of conditions like glaucoma and erectile dysfunction. The compound with CAS No. 1706276-00-7 is expected to exhibit similar or even superior properties due to its optimized structural design.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the complex heterocyclic core. The introduction of the 2-fluorophenyl group and the 2-methylimidazo[1,2-a]pyridine-3-carbonyl moiety necessitates precise control over reaction conditions to avoid unwanted side products.

In vitro studies have begun to reveal the potential therapeutic applications of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain kinases and other targets relevant to cancer biology. Additionally, its interaction with receptors involved in pain signaling has been explored, indicating potential utility in developing novel analgesics. These preliminary findings underscore the importance of further investigation into this molecule's pharmacological properties.

The development of new drug candidates is a lengthy and complex process that involves extensive testing for efficacy, safety, and pharmacokinetics. Computational modeling and high-throughput screening techniques are increasingly being used to accelerate this process by predicting how different compounds will behave in biological systems. The structural features of 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane make it an attractive candidate for these approaches, as they can provide valuable insights into its potential interactions with biological targets.

As research progresses, it is anticipated that this compound will be evaluated in preclinical models to assess its therapeutic potential further. If successful in these studies, it may proceed to clinical trials where its safety and efficacy will be tested in human subjects. The integration of cutting-edge synthetic methods with modern pharmacological techniques ensures that compounds like this one are thoroughly investigated before reaching the market.

The impact of such discoveries extends beyond individual treatments; they contribute to our fundamental understanding of disease mechanisms and drug action. By exploring novel chemical entities like 7-(2-fluorophenyl)-4-{2-methylimidazo[1,2-a]pyridine-3-carbonyl}-1,4-thiazepane, researchers can uncover new pathways for therapeutic intervention and develop more effective strategies for managing complex diseases.